Cas no 2091185-56-5 (7-(chloromethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole)

• Product Name: 7-(chloromethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole
• CAS No: 2091185-56-5
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• CID: 5722861
• PubChem ID: 121215188
• Update Time: 2025-07-19

7-(chloromethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 7-(chloromethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole
• 7-(chloromethyl)-6-methyl-5H-imidazo[1,2-b]pyrazole
• F2198-8074
• 2091185-56-5
• AKOS026725772
• 1H-Imidazo[1,2-b]pyrazole, 7-(chloromethyl)-6-methyl-

• Inchi： 1S/C7H8ClN3/c1-5-6(4-8)7-9-2-3-11(7)10-5/h2-3,10H,4H2,1H3
• InChI Key： MWDRXPFJQNDEKY-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)NN2C=CN=C21

Computed Properties

• Exact Mass: 169.0406750g/mol
• Monoisotopic Mass: 169.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 4.81±0.30(Predicted)

Additional information on 7-(chloromethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole

Introduction to 7-(Chloromethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole (CAS No. 2091185-56-5)

7-(Chloromethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole (CAS No. 2091185-56-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of imidazopyrazoles, which are known for their diverse pharmacological effects, including anti-inflammatory, anti-cancer, and anti-viral activities.

The chloromethyl group in 7-(Chloromethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole plays a crucial role in its reactivity and biological activity. This functional group can undergo various chemical reactions, such as nucleophilic substitution, which makes it a valuable intermediate in the synthesis of more complex molecules. The methyl group at the 6-position further modulates the compound's properties, contributing to its stability and solubility.

Recent studies have highlighted the potential of 7-(Chloromethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 7-(Chloromethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 7-(Chloromethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole has also shown promise in cancer research. A preclinical study conducted by a team of researchers at the National Cancer Institute found that this compound selectively targets and inhibits the growth of certain cancer cell lines, particularly those overexpressing specific receptors. The mechanism of action involves disrupting key signaling pathways that are crucial for cancer cell survival and proliferation.

The structural features of 7-(Chloromethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole make it an attractive candidate for drug development. The imidazopyrazole scaffold provides a rigid and planar structure that can interact with biological targets through multiple binding modes. The presence of the chloromethyl group allows for further functionalization, enabling the synthesis of derivatives with enhanced potency and selectivity.

From a synthetic perspective, 7-(Chloromethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole can be prepared through a series of well-established chemical reactions. One common approach involves the condensation of an appropriate aldehyde with a substituted pyrazole derivative, followed by chloromethylation to introduce the chloromethyl group. This synthetic route is scalable and can be adapted to produce gram quantities of the compound for further biological evaluation.

In conclusion, 7-(Chloromethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole (CAS No. 2091185-56-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.